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Compound of Interest

Compound Name: D-Ribose

Cat. No.: B10789947 Get Quote

D-Ribose is consistently classified as a non-hazardous substance according to safety data

sheets (SDS).[1][2] Consequently, its disposal does not necessitate specialized hazardous

waste procedures.[1] The fundamental principle for its disposal is to adhere to local, state, and

federal regulations for non-hazardous solid waste.[1][2][3]

For safe handling and disposal, it is crucial to be aware of the fundamental properties of D-
Ribose. The following table summarizes key quantitative data.[1]

Property Value

Molecular Formula C₅H₁₀O₅

Molecular Weight 150.13 g/mol

Appearance White to off-white powder

Melting Point 88-92 °C

Solubility
Soluble in water, slightly soluble in ethanol,

insoluble in ether.[1]
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This section provides a step-by-step guide for the proper disposal of D-Ribose and associated

waste materials in a laboratory environment.

1. Waste Identification and Segregation:

Confirm that the D-Ribose waste is not mixed with any hazardous chemicals.[1]

If D-Ribose is mixed with hazardous materials, the mixture must be treated as hazardous

waste and disposed of according to institutional guidelines for hazardous chemical waste.[1]

It is imperative not to mix D-Ribose waste with other chemical waste to prevent cross-

contamination and ensure the waste stream is correctly identified as non-hazardous.[1]

2. Spill Management:

In the event of a spill, collect the material in a dry form.[1] Take measures to avoid generating

dust.[1][3][4]

Mechanically take up the spilled material (e.g., by sweeping or shoveling) and place it, along

with any contaminated absorbent materials, into a suitable, closed container for disposal.[1]

[3][4]

Do not let the product enter drains.[3][4]

3. Containerization of Waste:

Place unused or waste D-Ribose in its original container or a clearly labeled, sealed

container.[1]

Handle empty containers that previously held D-Ribose as if they contain residual product.

[1] These containers should be securely closed before disposal.[1]

4. Final Disposal:

Dispose of the contained D-Ribose waste in accordance with institutional, local, and national

regulations for non-hazardous solid waste.[1]
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For surplus and non-recyclable solutions, consider consulting a licensed professional waste

disposal company.[3][4]

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of D-
Ribose in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://isotope.com/product/attachment/DLM-1197-PK/D-Ribose%20%282-D%2C%2097%25%29%20-%20DLM-1197%20-%20V.3.0%20-%20US%20-%20English%20US.pdf
https://www.cdhfinechemical.com/images/product/msds/19_303150566_D-RIBOSECASNO50-69-1MSDS.pdf
https://www.benchchem.com/product/b10789947?utm_src=pdf-body
https://www.benchchem.com/product/b10789947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: D-Ribose Waste for Disposal

Is the D-Ribose waste mixed
with hazardous chemicals?

Treat as Hazardous Waste:
Follow institutional guidelines for

hazardous chemical waste disposal.

Yes

Treat as Non-Hazardous Waste

No

End of Disposal Process

Place in a sealed, properly
labeled container.

Consult local and institutional
regulations for non-hazardous

solid waste disposal.

Dispose of according to
approved procedures.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of D-Ribose.
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Note: The guidance provided is based on safety data sheets and general laboratory safety

practices for non-hazardous chemicals. No experimental protocols are cited for these disposal

procedures. Always consult your institution's specific waste management protocols before

proceeding.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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